Cas no 538319-41-4 (2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538319-41-4
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 6527329
• Update Time: 2025-10-29

2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 2-(3,4-dimethoxyphenyl)-1,7-dihydro-5-methyl-7-(4-pyridinyl)-

• Inchi： 1S/C20H20N6O3/c1-11-16(18(21)27)17(12-6-8-22-9-7-12)26-20(23-11)24-19(25-26)13-4-5-14(28-2)15(10-13)29-3/h4-10,17H,1-3H3,(H2,21,27)(H,23,24,25)
• InChI Key： MOXKVUKZOVBWGX-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=C(OC)C(OC)=C3)NN1C(C1C=CN=CC=1)C(C(N)=O)=C(C)N=2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 295 °C
• Boiling Point: 598.3±60.0 °C(Predicted)
• pka: 14.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Compound CAS No 538319-41-4: A Comprehensive Overview

The compound with CAS No 538319-41-4, known as 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of various diseases, particularly in the realm of oncology.

The molecular structure of this compound is characterized by a triazolopyrimidine core, which serves as a scaffold for various functional groups. The presence of a 3,4-dimethoxyphenyl group at position 2 and a pyridin-4-yl group at position 7 introduces significant electronic and steric effects. These substituents not only enhance the molecule's stability but also contribute to its bioavailability and selectivity. The methyl group at position 5 further modulates the physical properties of the compound, making it suitable for various biological applications.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies to improve the yield and purity of the compound. For instance, a study published in the Journal of Medicinal Chemistry in 2023 described a novel approach using microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also minimizes the formation of byproducts, ensuring a higher quality product.

The pharmacological activity of CAS No 538319-41-4 has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-tumor activity against various cancer cell lines. A study conducted by researchers at Stanford University revealed that this compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, indicating its potential as a targeted therapy. Furthermore, its ability to inhibit key enzymes involved in tumor progression has been validated through enzymatic assays.

In addition to its anti-tumor properties, this compound has shown promise in other therapeutic areas. For instance, recent investigations have explored its potential as an anti-inflammatory agent. A research team from the University of Cambridge reported that CAS No 538319-41-4 significantly reduces inflammation in animal models by modulating pro-inflammatory cytokines. These findings underscore its versatility as a multi-target therapeutic agent.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in agrochemicals and materials science. For example, preliminary studies suggest that it could serve as an effective fungicide or herbicide due to its ability to disrupt key metabolic pathways in pathogens.

Despite its immense potential, further research is required to fully elucidate the mechanism of action and optimize its therapeutic profile. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. Collaborative efforts between academia and industry are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, CAS No 538319-41-4 represents a groundbreaking advancement in medicinal chemistry with diverse applications across multiple fields. Its unique structure, coupled with cutting-edge synthetic methods and promising pharmacological profiles, positions it as a leading candidate for future therapeutic interventions.